Cas no 1152982-44-9 (1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine)

• Product Name: 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine
• CAS No: 1152982-44-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5205858
• Update Time: 2026-03-06

1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-[1,2,4]oxadiazol-3-yl)-cyclobutylamine
• 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine

• Inchi： 1S/C7H11N3O/c1-5-9-6(10-11-5)7(8)3-2-4-7/h2-4,8H2,1H3
• InChI Key： SHJPGPOPDVKKDN-UHFFFAOYSA-N
• SMILES： C1(C2N=C(C)ON=2)(N)CCC1

Computed Properties

• Exact Mass: 153.09
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine (CAS No. 1152982-44-9)

The compound 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine (CAS No. 1152982-44-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole ring linked to a cyclobutylamine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. The presence of the 5-methyl-1,2,4-oxadiazole group enhances its stability and bioavailability, which are critical factors in drug development.

In recent years, the demand for heterocyclic compounds like 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine has surged due to their versatility in medicinal chemistry. This compound is often explored for its potential in central nervous system (CNS) therapeutics, as the cyclobutanamine fragment is known to penetrate the blood-brain barrier effectively. Additionally, its oxadiazole core is frequently associated with antimicrobial and anti-inflammatory properties, making it a hotspot for researchers investigating novel antibiotics and immune modulators.

The synthesis of CAS No. 1152982-44-9 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yields and purity. These methods align with the growing trend of green chemistry, as researchers seek to minimize waste and energy consumption. The compound’s structure-activity relationship (SAR) is also a focal point, with computational modeling and high-throughput screening being used to optimize its pharmacological profile.

From a commercial perspective, 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. As interest in small-molecule therapeutics grows, this compound is likely to see increased adoption in preclinical studies. Furthermore, its potential applications in crop protection and veterinary medicine are being explored, highlighting its cross-disciplinary relevance.

In conclusion, 1-(5-methyl-1,2,4-oxadiazol-3-yl)cyclobutan-1-amine (CAS No. 1152982-44-9) represents a compelling area of study for chemists and biologists alike. Its multifunctional architecture and broad applicability make it a valuable asset in the quest for innovative solutions to global health and agricultural challenges. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals.